Cas no 1875252-96-2 (5-(Chloromethyl)-3-(6-methoxypyridin-3-yl)-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-(6-methoxypyridin-3-yl)-1,2,4-oxadiazole
• CAS No: 1875252-96-2
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 5719870
• PubChem ID: 121199901
• Update Time: 2025-10-21

5-(Chloromethyl)-3-(6-methoxypyridin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1875252-96-2
• 5-(chloromethyl)-3-(6-methoxypyridin-3-yl)-1,2,4-oxadiazole
• starbld0029026
• F1907-2081
• AKOS026707463
• Pyridine, 5-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-2-methoxy-
• 5-(Chloromethyl)-3-(6-methoxypyridin-3-yl)-1,2,4-oxadiazole

• Inchi： 1S/C9H8ClN3O2/c1-14-7-3-2-6(5-11-7)9-12-8(4-10)15-13-9/h2-3,5H,4H2,1H3
• InChI Key： MMFOMNPJIMBTJY-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2C=NC(=CC=2)OC)=NO1

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 360.6±52.0 °C(Predicted)
• pka: -0.34±0.12(Predicted)

Additional information on 5-(Chloromethyl)-3-(6-methoxypyridin-3-yl)-1,2,4-oxadiazole

Comprehensive Analysis of 5-(Chloromethyl)-3-(6-methoxypyridin-3-yl)-1,2,4-oxadiazole (CAS No. 1875252-96-2)

The compound 5-(Chloromethyl)-3-(6-methoxypyridin-3-yl)-1,2,4-oxadiazole (CAS No. 1875252-96-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core substituted with a chloromethyl group and a 6-methoxypyridin-3-yl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 5-(Chloromethyl)-3-(6-methoxypyridin-3-yl)-1,2,4-oxadiazole has surged due to their role in developing novel therapeutics. The 1,2,4-oxadiazole scaffold is known for its stability and bioactivity, often found in molecules with antimicrobial, anti-inflammatory, and anticancer properties. This compound's chloromethyl group further enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1875252-96-2 typically involves cyclization reactions between appropriate precursors, such as amidoximes and carboxylic acid derivatives. Optimizing these synthetic routes is a hot topic in organic chemistry forums, with researchers sharing protocols to improve yield and purity. The compound's methoxypyridine moiety also contributes to its solubility and pharmacokinetic properties, making it a valuable building block for medicinal chemistry.

From an industrial perspective, 5-(Chloromethyl)-3-(6-methoxypyridin-3-yl)-1,2,4-oxadiazole is often discussed in the context of green chemistry. Sustainable synthesis methods, such as microwave-assisted reactions or catalytic processes, are being explored to minimize environmental impact. This aligns with the growing trend of eco-friendly chemical production, a frequently searched topic in scientific databases.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the identification and purity assessment of CAS No. 1875252-96-2, which is critical for its application in high-value research. Questions about its spectral data and analytical protocols are common in online chemistry communities, reflecting its relevance in quality control.

In summary, 5-(Chloromethyl)-3-(6-methoxypyridin-3-yl)-1,2,4-oxadiazole represents a promising scaffold for developing new bioactive agents. Its structural features and synthetic adaptability position it as a key player in modern drug discovery and material science. As research progresses, this compound is likely to feature in more publications and patents, addressing the increasing demand for innovative heterocyclic chemistry solutions.